5-Methyl-2-(propylsulfonyl)aniline

• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol
• IUPAC Name: 5-methyl-2-propylsulfonylaniline
• InChI: InChI=1S/C10H15NO2S/c1-3-6-14(12,13)10-5-4-8(2)7-9(10)11/h4-5,7H,3,6,11H2,1-2H3
• InChI Key: BHWOPWONGQLHDU-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=C(C=C(C=C1)C)N

Description

5-Methyl-2-(propylsulfonyl)aniline is a useful research compound. Its molecular formula is C10H15NO2S and its molecular weight is 213.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Methyl-2-(propylsulfonyl)aniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Methyl-2-(propylsulfonyl)aniline including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 4-methyl-2-nitro-1-(propylsulfonyl)benzene (Intermediate 227; 11 g, 45 mmol) in methanol (150 ml) was treated with Pd/C (1.1 g) and the reaction mixture was stirred under 3 Kg/cm2 pressure of hydrogen at RT for 5 h. The catalyst was filtered through celite and the solvent was removed under reduced pressure to afford the title compound (9 g, 94%) as pale yellow liquid.